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Compound of Interest

Compound Name: 1-Methyl-6-nitrobenzimidazole

Cat. No.: B1360024 Get Quote

Technical Guide: Physicochemical Properties of
1-Methyl-6-nitrobenzimidazole
This technical guide provides a detailed overview of the known physical characteristics of 1-
Methyl-6-nitrobenzimidazole, a compound of interest for researchers, scientists, and

professionals in the field of drug development. This document summarizes key quantitative

data, outlines experimental protocols for its synthesis, and presents a visual representation of

the synthetic workflow.

Core Physical Characteristics
The physical properties of 1-Methyl-6-nitrobenzimidazole are crucial for its handling,

formulation, and application in research and development. The following table summarizes the

available quantitative data for its melting point.

Physical Property Value

Melting Point 454–456 K

Note: At the time of this report, specific quantitative data for the solubility of 1-Methyl-6-
nitrobenzimidazole in common solvents is not readily available in the surveyed literature.
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A comprehensive understanding of the synthesis of 1-Methyl-6-nitrobenzimidazole is

essential for its production and further study. The following protocol details the experimental

procedure for its synthesis.[1]

Synthesis of 1-Methyl-6-nitrobenzimidazole
This protocol is adapted from a published crystal structure study of the target compound.[1]

Materials:

4-nitro-1,2-phenylenediamine

Formaldehyde solution (e.g., 37% in water)

Absolute ethanol

Concentrated hydrochloric acid

Ammonia solution

Procedure:

A solution of formaldehyde (4 g, 0.133 mol) in absolute ethanol (40 ml) is prepared.

To this solution, commercially available 4-nitro-1,2-phenylenediamine (7.1 g, 0.046 mol) and

concentrated hydrochloric acid (3 ml) are added.

The reaction mixture is heated under reflux for 30 minutes.

Following the reflux period, the solution is cooled.

The solution is then basified with ammonia.

Upon basification, 1-Methyl-6-nitrobenzimidazole precipitates as yellow crystals.

The resulting crystals are collected. The reported yield for this procedure is 25%.[1]
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The following diagram illustrates the key steps in the synthesis of 1-Methyl-6-
nitrobenzimidazole.
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Caption: Synthesis workflow for 1-Methyl-6-nitrobenzimidazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Methyl-6-nitro-1H-benzimidazole - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Physical characteristics of 1-Methyl-6-
nitrobenzimidazole (melting point, solubility)]. BenchChem, [2026]. [Online PDF]. Available

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1360024?utm_src=pdf-body
https://www.benchchem.com/product/b1360024?utm_src=pdf-body
https://www.benchchem.com/product/b1360024?utm_src=pdf-body-img
https://www.benchchem.com/product/b1360024?utm_src=pdf-body
https://www.benchchem.com/product/b1360024?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2961028/
https://www.benchchem.com/product/b1360024#physical-characteristics-of-1-methyl-6-nitrobenzimidazole-melting-point-solubility
https://www.benchchem.com/product/b1360024#physical-characteristics-of-1-methyl-6-nitrobenzimidazole-melting-point-solubility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


at: [https://www.benchchem.com/product/b1360024#physical-characteristics-of-1-methyl-6-
nitrobenzimidazole-melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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